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Compound of Interest

Compound Name: Ethyl 3-bromo-2-oxobutanoate

Cat. No.: B041073

An In-depth Technical Guide to Ethyl 3-bromo-2-
oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, reactivity, and
handling of Ethyl 3-bromo-2-oxobutanoate, a key intermediate in various organic syntheses.
The information is presented to support research and development activities in the chemical
and pharmaceutical sciences.

Chemical and Physical Properties

Ethyl 3-bromo-2-oxobutanoate is a clear, colorless to yellow oil.[1][2] Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)
IUPAC Name ethyl 3-bromo-2-oxobutanoate [3]
3-bromo-2-oxo-butyric acid
ethyl ester, ethyl 3-bromo-2-
Synonyms [11[3114]
oxobutyrate, Ethyl -
Bromoethylglyoxalate
CAS Number 57332-84-0 [3]
Molecular Formula CeHoBrOs [3]
Molecular Weight 209.04 g/mol [3]
Appearance Clear Colourless Qil [1112]
Boiling Point 213.0 £ 23.0 °C at 760 mmHg [2][5]
Density 1.5+0.1 g/cm?3 [2][5]
Flash Point 82.6 £ 22.6 °C (approx. 83 °C) [2][5]

Refractive Index

1.467

[2]

Solubility

Soluble in organic solvents like
alcohols and ethers; insoluble

in water.

[6]

Storage Temperature

2-8°C under an inert gas

(Nitrogen or Argon).

[4]

Reactivity and Synthetic Utility

Ethyl 3-bromo-2-oxobutanoate is a valuable bifunctional molecule, possessing both an a-

ketoester and a secondary bromide. This structure makes it a versatile reagent in organic

synthesis, particularly for the construction of heterocyclic systems and as a precursor for

various pharmaceutical intermediates.

Core Reactivity:
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The primary reactive sites of Ethyl 3-bromo-2-oxobutanoate are the carbon atom bearing the
bromine atom (C3) and the carbonyl carbons (C2). The bromine at the C3 position is a good
leaving group, making this position susceptible to nucleophilic substitution. The a-ketoester
moiety can participate in a variety of condensation and addition reactions.

Caption: General reactivity of Ethyl 3-bromo-2-oxobutanoate.
Applications in Synthesis:

A significant application of this compound is in the preparation of potential positron emission
tomography (PET) tracers for neuropeptide Y Y1 receptors.[1][2] Its ability to introduce a
bromo-ketobutanoate fragment is crucial for building more complex molecular architectures.

Experimental Protocols
Synthesis of Ethyl 3-bromo-2-oxobutanoate:

A common method for the synthesis of Ethyl 3-bromo-2-oxobutanoate involves the direct
bromination of Ethyl 2-oxobutyrate.[1]

Materials:

Ethyl 2-oxobutyrate (1.0 eq)

e Bromine (1.0 eq)

e Dichloromethane (DCM)

o Ethyl acetate

e 10% Sodium bicarbonate solution

o Water

e Saturated saline solution

¢ Anhydrous sodium sulfate
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Procedure:

o Dissolve Ethyl 2-oxobutyrate (4.8 g, 36.9 mmol) in dichloromethane (20 mL) in a reaction
vessel.[1]

e Cool the solution to 5 °C using an ice bath.[1]
e Slowly add bromine (1.89 mL, 36.9 mmol) dropwise to the cooled solution.[1]
» Allow the reaction mixture to gradually warm to room temperature and stir for 18 hours.[1]

 After the reaction is complete, purge the mixture with nitrogen gas to remove any residual
bromine.[1]

 Dilute the reaction mixture with ethyl acetate.[1]

e Wash the organic phase sequentially with 10% sodium bicarbonate solution (twice), water,
and finally with saturated saline.[1]

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the product as a yellow oil.[1] The typical yield is around 97%.[1]
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Synthesis Workflow for Ethyl 3-bromo-2-oxobutanoate
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Caption: Synthesis workflow for Ethyl 3-bromo-2-oxobutanoate.
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Safety and Handling

Ethyl 3-bromo-2-oxobutanoate is a hazardous substance and must be handled with

appropriate safety precautions in a well-ventilated area or fume hood.[6][7]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]
H315: Causes skin irritation.[3][7]
H319: Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3][7]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side
shields, and a lab coat.[6][8]

Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mist. Keep
away from incompatible materials such as acids, bases, and strong oxidizing or reducing
agents.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][8] It is
recommended to keep the container refrigerated.[8]

Spills: In case of a spill, absorb with an inert material such as sand or vermiculite and place
in a suitable container for disposal.[7]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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